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Introduction

Lymphocyte migration is a tightly regulated process fundamental to immune surveillance and
inflammatory responses. This process is primarily mediated by the interaction of integrins on
the lymphocyte surface with their corresponding ligands on endothelial cells and the
extracellular matrix. One of the key integrins involved in this process is the Very Late Antigen-4
(VLA-4, also known as 041 integrin). VLA-4, expressed on the surface of lymphocytes,
monocytes, and eosinophils, binds to the Vascular Cell Adhesion Molecule-1 (VCAM-1) on
activated endothelial cells, facilitating the adhesion and subsequent transmigration of these
immune cells to sites of inflammation. The critical role of the VLA-4/VCAM-1 axis in
inflammatory diseases has made it a prime target for therapeutic intervention.

BIO 1211 is a potent and selective small-molecule antagonist of VLA-4. By binding to VLA-4,
BIO 1211 effectively blocks its interaction with VCAM-1, thereby inhibiting lymphocyte adhesion
and migration. This property makes BIO 1211 an invaluable tool for studying the mechanisms
of lymphocyte trafficking and for the development of novel anti-inflammatory therapeutics.
These application notes provide detailed protocols for utilizing BIO 1211 in various lymphocyte
migration assays.

Mechanism of Action
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BIO 1211 specifically targets the VLA-4 integrin, preventing its binding to VCAM-1. Integrins
such as VLA-4 exist in different conformational states, transitioning from a low-affinity (bent) to
a high-affinity (extended) state upon cellular activation by chemokines. This "inside-out"
signaling, often involving the small GTPase Rapl, is crucial for firm adhesion of lymphocytes to
the endothelium. BIO 1211 has been shown to selectively block the activated form of VLA-4,
making it a highly specific inhibitor of lymphocyte adhesion and migration at sites of
inflammation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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